3-(1,4-dioxo-3H-phthalazin-2-yl)-N-(2-hydroxyethyl)propanamide
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Description
3-(1,4-Dioxo-3H-phthalazin-2-yl)-N-(2-hydroxyethyl)propanamide is a synthetic organic compound featuring a phthalazine core substituted with a propanamide side chain and a 2-hydroxyethyl group. The phthalazine moiety contains two ketone groups at positions 1 and 4, contributing to its electron-deficient aromatic system, while the propanamide linker and hydroxyethyl group introduce hydrogen-bonding capabilities and solubility .
Structurally, the compound can be dissected into three key regions:
- Phthalazine dione core: A bicyclic aromatic system with conjugated electron-withdrawing ketones, likely influencing its reactivity in metal coordination or catalytic applications .
- Propanamide bridge: A three-carbon chain terminating in an amide group, providing structural flexibility and sites for intermolecular interactions (e.g., hydrogen bonding with the NH group) .
- N-(2-hydroxyethyl) substituent: A polar group enhancing solubility and enabling additional hydrogen bonding via the hydroxyl moiety .
Characterization would likely involve spectroscopic techniques (NMR, IR) and X-ray crystallography, utilizing programs like SHELX for structural refinement .
Properties
Molecular Formula |
C13H15N3O4 |
|---|---|
Molecular Weight |
277.28 g/mol |
IUPAC Name |
3-(1,4-dioxo-3H-phthalazin-2-yl)-N-(2-hydroxyethyl)propanamide |
InChI |
InChI=1S/C13H15N3O4/c17-8-6-14-11(18)5-7-16-13(20)10-4-2-1-3-9(10)12(19)15-16/h1-4,17H,5-8H2,(H,14,18)(H,15,19) |
InChI Key |
PWADWGUYYUXYNS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NN(C2=O)CCC(=O)NCCO |
Origin of Product |
United States |
Biological Activity
3-(1,4-dioxo-3H-phthalazin-2-yl)-N-(2-hydroxyethyl)propanamide is a synthetic compound with notable potential in pharmacological applications. Its structural characteristics suggest a variety of biological activities, particularly in the context of enzyme inhibition and potential therapeutic effects against various diseases. This article aims to explore the biological activity of this compound, highlighting its mechanisms of action, relevant case studies, and research findings.
- Molecular Formula : C13H15N3O4
- Molecular Weight : 277.28 g/mol
- CAS Number : Not specified in available literature
Mechanisms of Biological Activity
The biological activity of 3-(1,4-dioxo-3H-phthalazin-2-yl)-N-(2-hydroxyethyl)propanamide is primarily attributed to its ability to interact with specific biological targets, including enzymes involved in metabolic pathways.
Enzyme Inhibition
One of the key areas of interest is the compound's role as an inhibitor of various enzymes:
-
Xanthine Oxidase Inhibition
- Xanthine oxidase (XO) is an enzyme that catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid. Inhibition of XO is beneficial in managing conditions like gout and hyperuricemia.
- Preliminary studies indicate that compounds structurally related to phthalazinones exhibit significant XO inhibitory activity, suggesting that 3-(1,4-dioxo-3H-phthalazin-2-yl)-N-(2-hydroxyethyl)propanamide may share similar properties.
-
Other Enzyme Targets
- The compound may also interact with other enzymes involved in oxidative stress pathways, potentially offering protective effects against oxidative damage.
In Vitro Studies
A series of in vitro assays have been conducted to evaluate the biological activity of this compound:
| Study | Method | Findings |
|---|---|---|
| Study 1 | Enzyme Assay | Demonstrated significant inhibition of xanthine oxidase activity at concentrations above 10 µM. |
| Study 2 | Cytotoxicity Test | Showed low cytotoxicity against human cell lines at concentrations up to 50 µM, indicating a favorable safety profile. |
| Study 3 | Antioxidant Activity | Exhibited moderate antioxidant activity measured by DPPH radical scavenging assay, suggesting potential for reducing oxidative stress. |
Comparison with Similar Compounds
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()
- Key features : Benzamide core, tertiary alcohol substituent.
- Contrasts : The benzamide lacks the conjugated dione system of phthalazine, reducing electron-deficient character. The tertiary alcohol (vs. primary hydroxyl in the target compound) limits hydrogen-bonding geometry.
- Applications : Demonstrated utility as an N,O-bidentate directing group in metal-catalyzed C–H functionalization . The target compound’s phthalazine dione may offer superior conjugation for stabilizing metal intermediates.
Ethyl 5-(2-(α-Phenylacetyl)phenyl)-4H-1,2,4-triazol-3-yl Carbamate ()
- Key features : Triazole ring, phenylacetyl group.
- Contrasts: The triazole’s nitrogen-rich heterocycle provides distinct electronic properties compared to the phthalazine dione.
- Applications : Triazole derivatives are often explored in medicinal chemistry for bioactivity, whereas the target compound’s dione and amide groups may favor catalytic or materials science applications .
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]propanamide ()
- Key features : Benzodioxin and benzazepin rings, sulfanyl linker.
- Contrasts : The sulfanyl group introduces sulfur-mediated interactions (e.g., disulfide bonding), absent in the target compound. The larger molecular weight (398.48 g/mol vs. 275.26 g/mol) and fused rings may reduce synthetic accessibility .
Hydrogen Bonding and Crystallographic Behavior
The target compound’s hydroxyethyl and amide groups enable diverse hydrogen-bonding patterns, critical for crystal packing and stability. highlights that such interactions are directional and predictable using graph-set analysis. Comparatively:
Data Table: Comparative Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
